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Get Quote

Chemical Identity & Basic Properties

The table below summarizes the fundamental identifying information and known physical properties for

ABNO.
Property Details
IUPAC Name 9-Azabicyclo[3.3.1]Jnonane N-Oxyl [1] [2]

Common Name

CAS Registry Number

Molecular Formula

Molecular Weight

Physical Form

Assay (Purity)

Melting Point

ABNO [1] [2]

31785-68-9 [3]

CsH14NOse [3]

140.20 g/mol [3]

Solid [2] [3]

95% [2] [3]

65-70 °C [2] [3]
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Property Details

Storage Temperature 2-8°C [2]

Applications & Catalytic Performance

ABNO is a stable, less-hindered nitroxyl radical catalyst. The following table outlines its key applications

and performance in various organic reactions, as documented in recent scientific literature [1].

Key Reaction

Application/Reaction . Catalytic System Performance & Notes
Conditions

Aerobic Oxidation of Ambient air, (MeObpy)CuOTf / Broad scope (primary,

Alcohols room ABNO [1] secondary, aliphatic, benzylic
temperature [1] alcohols); reactions often

complete within 1 hour [1].
Aerobic Oxidation of Ambient air, Fe(NOs)3-9H20 / Efficient for primary and
Alcohols room ABNO [1] secondary alcohols [1].

temperature [1]

Oxidative Ambient air, Cu/ABNO [1] Excellent reactivity with
Lactonization of Diols mild conditions symmetrical and hindered

[1] unsymmetrical diols [1].
Oxidative Synthesis of Room Cu/ABNO [1] Efficient coupling of alcohols and
Amides temperature [1] amines to secondary and tertiary

amides; broad functional group
compatibility [1].

Oxidative Synthesis of  5-10 hours Pincer-like Cu(ll) Efficient from corresponding
Quinolines reaction time [1] complex / ABNOH alcohols [1].

[1]

Experimental Protocol Example
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Here is a detailed methodology for a key experiment using ABNO, adapted from the literature [1].

Aerobic Oxidation of Alcohols using a (MeObpy)CuOTf / ABNO Catalyst System [1]

¢ Reaction Setup: In a suitable reaction vessel, charge the alcohol substrate (1.0 mmol),
(MeObpy)CuOTf (2-5 mol%), and ABNO (2-5 mol%). Add a solvent, typically acetonitrile (CHsCN).

¢ Reaction Execution: Open the vessel to ambient air. Stir the reaction mixture vigorously at room
temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or another analytical

method.

e Completion & Work-up: The reaction is typically complete within 1 hour. After completion,
concentrate the reaction mixture under reduced pressure.

¢ Purification: Purify the crude residue using standard techniques like column chromatography on
silica gel to isolate the desired carbonyl product (aldehyde or ketone).

Safety & Handling

ABNO is classified as a dangerous substance. Always consult its Safety Data Sheet (SDS) before use.

Aspect Details

Signal Word Danger [3] [4]

Hazard H302 (Harmful if swallowed), H318 (Causes serious eye damage) [4]
Statements

Precautionary
Statements

Transport
Information

P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke
when using this product), P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P301+P312+P330 (IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell. Rinse mouth),
P305+P351+P338+P310 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or doctor/physician), P501 (Dispose of
contents/container in accordance with local/regional/national/international
regulations) [4].

UN 1759, Packing Group Il [4].
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Commercial Availability

ABNO is available for purchase from various chemical suppliers [2] [3].

Supplier Catalog Number Size Price (USD)
Sigma-Aldrich 763284 50mg $80.50 [3]
Sigma-Aldrich 763284 250mg $248.00 [3]
Sigma-Aldrich 763284 1g $429.00 [3]
TRC A965460 100mg $125.00 [3]
Biosynth Carbosynth FA59534 250mg $115.00 [3]

Experimental Workflow Visualization

The diagram below illustrates the general experimental workflow for an ABNO-catalyzed aerobic oxidation

reaction.
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ABNO-Catalyzed Aerobic Oxidation Workflow

Reaction Setup:
Mix substrate, catalyst,
and solvent

Oxidation Reaction
(Stir at Room Temp
with Ambient Air)

Reaction
Complete?

Concentrate
Reaction Mixture

Purify Product
(Column Chromatography)

Carbonyl Product
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Experimental workflow for ABNO-catalyzed aerobic oxidation.

Key Insights for Researchers

e Advantage over TEMPO: ABNO is noted for being less sterically hindered than the common
catalyst TEMPO, which often results in enhanced reactivity, particularly with secondary and aliphatic
alcohols [1].

¢ Green Chemistry Profile: Its use in aerobic oxidations, where ambient air serves as the primary
oxidant, aligns with the principles of green chemistry by improving atom economy and reducing the
need for hazardous stoichiometric oxidants [2].

e Handling Considerations: The compound is a solid with a relatively low melting point (65-70 °C). Its
hazard classification necessitates the use of appropriate personal protective equipment (PPE)
including gloves and eye protection [2] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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